Desotamide
Desotamide
Desotamide A is an oligopeptide.
Desotamide is a natural product found in Streptomyces and Streptomyces scopuliridis with data available.
Desotamide is a natural product found in Streptomyces and Streptomyces scopuliridis with data available.
Brand Name:
Vulcanchem
CAS No.:
194660-14-5
VCID:
VC20936134
InChI:
InChI=1S/C35H52N8O7/c1-7-20(6)30-35(50)42-27(15-28(36)44)31(46)38-17-29(45)39-26(14-21-16-37-23-11-9-8-10-22(21)23)33(48)40-24(12-18(2)3)32(47)41-25(13-19(4)5)34(49)43-30/h8-11,16,18-20,24-27,30,37H,7,12-15,17H2,1-6H3,(H2,36,44)(H,38,46)(H,39,45)(H,40,48)(H,41,47)(H,42,50)(H,43,49)/t20-,24+,25-,26+,27+,30+/m1/s1
SMILES:
CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)CC(C)C)CC2=CNC3=CC=CC=C32)CC(=O)N
Molecular Formula:
C35H52N8O7
Molecular Weight:
696.8 g/mol
Desotamide
CAS No.: 194660-14-5
Cat. No.: VC20936134
Molecular Formula: C35H52N8O7
Molecular Weight: 696.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Desotamide A is an oligopeptide. Desotamide is a natural product found in Streptomyces and Streptomyces scopuliridis with data available. |
|---|---|
| CAS No. | 194660-14-5 |
| Molecular Formula | C35H52N8O7 |
| Molecular Weight | 696.8 g/mol |
| IUPAC Name | 2-[(2S,8S,11S,14R,17S)-17-[(2R)-butan-2-yl]-8-(1H-indol-3-ylmethyl)-11,14-bis(2-methylpropyl)-3,6,9,12,15,18-hexaoxo-1,4,7,10,13,16-hexazacyclooctadec-2-yl]acetamide |
| Standard InChI | InChI=1S/C35H52N8O7/c1-7-20(6)30-35(50)42-27(15-28(36)44)31(46)38-17-29(45)39-26(14-21-16-37-23-11-9-8-10-22(21)23)33(48)40-24(12-18(2)3)32(47)41-25(13-19(4)5)34(49)43-30/h8-11,16,18-20,24-27,30,37H,7,12-15,17H2,1-6H3,(H2,36,44)(H,38,46)(H,39,45)(H,40,48)(H,41,47)(H,42,50)(H,43,49)/t20-,24+,25-,26+,27+,30+/m1/s1 |
| Standard InChI Key | LJGXNPVJAKBNOK-DTWKRICWSA-N |
| Isomeric SMILES | CC[C@@H](C)[C@H]1C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N1)CC(C)C)CC(C)C)CC2=CNC3=CC=CC=C32)CC(=O)N |
| SMILES | CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)CC(C)C)CC2=CNC3=CC=CC=C32)CC(=O)N |
| Canonical SMILES | CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CC(C)C)CC(C)C)CC2=CNC3=CC=CC=C32)CC(=O)N |
| Appearance | White Lyophilisate |
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